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Compound of Interest

Ethyl 7-(3-fluorophenyl)-7-
Compound Name:
oxoheptanoate

Cat. No.: B050016

An In-depth Technical Guide to Ethyl 7-(3-
fluorophenyl)-7-oxoheptanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ethyl 7-(3-fluorophenyl)-7-oxoheptanoate, a key organic intermediate. This
document details its characteristics and outlines robust experimental protocols for its synthesis
and analysis, designed for professionals in research and development.

Core Compound Properties

Ethyl 7-(3-fluorophenyl)-7-oxoheptanoate is an aromatic ketone and ester derivative. Its
structure is characterized by a heptanoate ethyl ester chain attached to a 3-fluorophenyl ketone
group. This combination of functional groups makes it a versatile building block in the synthesis
of more complex molecules, particularly in the development of novel pharmaceutical agents.

Data Presentation: Physicochemical Properties
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Property Value Source

ethyl 7-(3-fluorophenyl)-7-

IUPAC Name oxoheptanoate N/A

CAS Number 122115-57-5 [11121[31[4][5]
Molecular Formula C15H1oFOs3 [11[2]
Molecular Weight 266.31 g/mol N/A

Purity 97.0% [2]

N ) 379.2 £ 22.0 °C (Predicted for
Boiling Point . [6]
a related nitrile)

) 1.090 + 0.06 g/cm3 (Predicted
Density o [6]
for a related nitrile)

Melting Point Data not available

Solubility Data not available

Note: Experimental physical properties such as boiling and melting points for Ethyl 7-(3-
fluorophenyl)-7-oxoheptanoate are not readily available in published literature. The provided
boiling point and density are predicted values for a structurally similar compound, 7-(3-
fluorophenyl)-7-oxoheptanenitrile, and should be used as an estimation.

Synthesis and Characterization Workflow

The synthesis of Ethyl 7-(3-fluorophenyl)-7-oxoheptanoate can be approached through
established organic chemistry reactions. The following diagram illustrates a logical workflow
from synthesis to characterization.
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Starting Materials:
- 3-Fluorophenyl Grignard Reagent Reaction:
- Ethyl 6-(chloroformyl)hexanoate - Grignard Reaction

OR OR
- Fluorobenzene - Friedel-Crafts Acylation
- 7-Ethoxycarbonylheptanoyl chloride

Aqueous Work-up
& Extraction

Purification:
- Column Chromatography |-
- Distillation

Ethyl 7-(3-fluorophenyl)-

7-oxoheptanoate

Purity Assessment
(e.g., HPLC, GC)

v

Infrared Spectroscopy

Mass Spectrometry
(e.g., ESI, GC-MS)

NMR Spectroscopy
(1Hl 13C‘ 19':)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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